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Compound of Interest

Compound Name: 5-Chlorooxindole

Cat. No.: B032874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

precautions for 5-Chlorooxindole. The information is intended to equip laboratory personnel

with the necessary knowledge to handle this chemical compound safely. This document

summarizes key quantitative data, outlines safe handling procedures, and presents a general

workflow for managing chemical spills. It is important to note that while 5-Chlorooxindole is a

valuable intermediate in pharmaceutical synthesis, its toxicological properties have not been

fully investigated.

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of 5-
Chlorooxindole.
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Property Value Reference

Molecular Formula C₈H₆ClNO

Molecular Weight 167.59 g/mol

Appearance Solid

Melting Point 194 - 197 °C

Boiling Point 348.3 ± 42.0 °C (Predicted)

Solubility in Water
Slightly Soluble (2.0 g/L at

25°C)

CAS Number 17630-75-0

Hazard Identification and Classification
5-Chlorooxindole is classified as a hazardous substance. The following table outlines its

classification according to the Globally Harmonized System (GHS).
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Hazard Class
Hazard
Statement

Signal Word Pictogram Reference

Acute Toxicity,

Oral (Category 4)

H302: Harmful if

swallowed
Warning GHS07

Skin

Corrosion/Irritatio

n (Category 2)

H315: Causes

skin irritation
Warning GHS07

Serious Eye

Damage/Eye

Irritation

(Category 2A)

H319: Causes

serious eye

irritation

Warning GHS07

Skin

Sensitization

(Category 1)

H317: May

cause an allergic

skin reaction

Warning GHS07

Reproductive

Toxicity

(Category 2)

H361f:

Suspected of

damaging fertility

Warning GHS08

Hazardous to the

aquatic

environment,

long-term hazard

(Category 3)

H412: Harmful to

aquatic life with

long lasting

effects

- -

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is mandatory when handling 5-Chlorooxindole to minimize

exposure and ensure personnel safety.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.
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Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator

with an appropriate particulate filter.

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Do not breathe dust or aerosols.

Wash hands thoroughly after handling and before eating, drinking, or smoking.

Contaminated work clothing should not be allowed out of the workplace.

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents. Keep the container tightly closed.

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.

First Aid Measures
If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Consult a

physician.
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In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Accidental Release Measures
In the event of a spill, follow the established emergency procedures. A general workflow for

handling a chemical spill is outlined below.
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Immediate Response

Spill Assessment

Cleanup Procedure

Post-Cleanup

Evacuate Immediate Area

Alert Supervisor and
Nearby Personnel

Isolate the Spill Area

Assess the Hazard
(Size, Nature of Chemical)

Don Appropriate PPE

Contain the Spill
(Use absorbents)

Neutralize (if applicable)

Collect Residue

Decontaminate Area
and Equipment

Dispose of Waste Properly

Document the Incident

Click to download full resolution via product page

Caption: General workflow for handling a chemical spill.
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Experimental Protocols for Toxicological
Assessment
Specific toxicological studies on 5-Chlorooxindole are not widely available in the public

domain. However, standardized guidelines from the Organisation for Economic Co-operation

and Development (OECD) are typically followed for assessing the skin and eye irritation

potential of chemical substances.

OECD Guideline 404: Acute Dermal Irritation/Corrosion
This test guideline describes a procedure for the hazard identification of irritant chemicals.

Principle: The substance to be tested is applied in a single dose to the skin of an

experimental animal (typically an albino rabbit).

Methodology: A small area of the animal's fur is clipped. The test substance is applied to a

small area of skin (approximately 6 cm²) and covered with a gauze patch and a semi-

occlusive dressing for a specified exposure period (usually 4 hours). After the exposure

period, the residual test substance is removed. The skin is then observed for signs of

erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours

after patch removal). The degree of skin reaction is scored.

OECD Guideline 405: Acute Eye Irritation/Corrosion
This test guideline provides a method for identifying substances that can cause serious eye

damage or eye irritation.

Principle: A single dose of the test substance is applied to the eye of an experimental animal

(again, typically an albino rabbit).

Methodology: The test substance is instilled into the conjunctival sac of one eye of the

animal. The other eye remains untreated and serves as a control. The eyes are examined for

any effects on the cornea, iris, and conjunctiva at specific time points (e.g., 1, 24, 48, and 72

hours after instillation). The severity of the eye lesions is scored.

Logical Relationship for Safe Chemical Handling
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The following diagram illustrates the logical flow of considerations and actions required for the

safe handling of a chemical like 5-Chlorooxindole.

Pre-Handling Planning

Handling Procedure

Post-Handling Actions

Emergency Preparedness

Review Safety Data Sheet (SDS)

Perform Risk Assessment
Know Emergency Procedures

(Spill, First Aid)

Identify Necessary Controls
(Engineering, PPE)

Implement Control Measures

Handle Chemical Safely

Monitor for Exposure Decontaminate Work Area

Store Chemical Properly

Dispose of Waste Correctly
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Click to download full resolution via product page

Caption: Logical workflow for safe chemical handling.

To cite this document: BenchChem. [5-Chlorooxindole: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032874#5-chlorooxindole-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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